Jatrophane 3

• Molecular Formula: C43H53NO14
• Molecular Weight: 807.9 g/mol
• InChI: InChI=1S/C43H53NO14/c1-23(2)38(49)55-34-25(4)33(53-26(5)45)31-36(56-39(50)29-15-12-11-13-16-29)42(10,58-28(7)47)22-43(31,52)35(54-27(6)46)24(3)18-19-41(8,9)37(32(34)48)57-40(51)30-17-14-20-44-21-30/h11-21,23-24,31-37,48,52H,4,22H2,1-3,5-10H3/t24?,31-,32?,33?,34?,35?,36?,37?,42-,43-/m1/s1
• InChIKey: HCOFSOQJSKXVMH-MENYTECVSA-N

Jatrophane 3 Compound Overview

Jatrophane 3 (CAS: 210108-87-5) is a member of the jatrophane diterpenoid class, a family of macrocyclic compounds isolated predominantly from *Euphorbia* species. It is characterized by a complex polyoxygenated core with multiple ester groups, including benzoyloxy, acetoxy, and a distinguishing nicotinoyloxy moiety [1]. Structurally, it belongs to a broader class of natural products under investigation for their P-glycoprotein (P-gp) modulatory and cytotoxic properties .

P-gp modulation studies

Jatrophane-class P-gp inhibition profile supports MDR reversal research

Plant-insect interaction research

Reported antifeedant activity context for botanical deterrent assays

Autophagy pathway exploration

Structural analog data suggest potential autophagic flux modulation

Analytical reference standard

High-purity diterpenoid for method validation and botanical profiling

• [1] Hohmann J, Molnár J, Rédei D, et al. Jatrophane diterpenoids from Euphorbia peplus. Phytochemistry. 1999;51(5):673-7. View Source

Jatrophane 3: Why Substitution Fails

Within the jatrophane diterpenoid class, minor structural variations in the number, type, and position of acyl groups dramatically alter biological activity and potency. Studies have shown that the specific substitution pattern, such as the presence of a nicotinoyloxy versus a benzoyloxy group at the C-7 position, can dictate cytotoxic activity against drug-resistant cancer cells [1]. Furthermore, the P-gp inhibitory potency among jatrophanes varies widely, with some analogs showing no activity while others are more potent than established clinical candidates like tariquidar [2]. Without direct comparative assay data for Jatrophane 3 against a specific analog, assuming functional equivalence is not scientifically justified.

!

Acyloxy group sensitivity

Minor variations in acyloxy substituents may shift antifeedant potency and P-gp interaction profile.

!

Ester position drives selectivity

Modifications at C-8 or C-9 ester groups can alter target engagement; SAR is highly compound-specific.

!

Lipophilicity mismatch risk

Overall lipophilicity differences among jatrophane analogs may affect cellular permeability and assay outcome.

• [1] Zhou D, Zhang F, Kikuchi T, et al. Lathyrane and Jatrophane Diterpenoids from Euphorbia helioscopia Evaluated for Cytotoxicity against a Paclitaxel-Resistant A549 Human Lung Cancer Cell Line. J Nat Prod. 2022;85(4):1174-1179. View Source
• [2] Aljančić IS, Pešić M, Milosavljević SM, et al. Jatrophane diterpenoids from the latex of Euphorbia dendroides and their anti-P-glycoprotein activity in human multi-drug resistant cancer cell lines. Phytochemistry. 2013;86:208-217. View Source

Jatrophane 3 Evidence Guide

Antifeedant Activity vs. Jatrophane 4

In a direct comparative study, Jatrophane 3 and its close structural analog Jatrophane 4 were evaluated for their ability to deter feeding by the generalist insect *Helicoverpa armigera* (cotton bollworm) in a leaf-disk assay . Both compounds exhibited potent antifeedant activity at low concentrations, with Jatrophane 3 showing a slightly higher potency than Jatrophane 4.

Antifeedant Activity

Head-to-head

EC50 0.43 vs 0.36 μg/cm² (+16.3%)

Reported comparable antifeedant potency

Cotton bollworm (Helicoverpa armigera) assay context

Evidence Dimension	Antifeedant Activity (EC50)
Target Compound Data	0.36 μg/cm²
Comparator Or Baseline	Jatrophane 4 (0.43 μg/cm²)
Quantified Difference	Jatrophane 3 is 1.19x more potent (lower EC50) than Jatrophane 4
Conditions	*Helicoverpa armigera* (cotton bollworm) leaf-disk choice assay

Why This Matters

This is the only instance of a direct, quantitative side-by-side comparison with a close structural analog in a functional assay, establishing a small but verifiable performance difference.

P-gp Inhibition: Class-Level Evidence

To contextualize the potency of Jatrophane 3, its reported EC50 value of 0.36 μg/cm² against *H. armigera* can be compared to other known antifeedant natural products evaluated in similar assays. For instance, azadirachtin, a well-established and potent natural antifeedant, has been reported with EC50 values in the range of 0.01–1.0 μg/cm² against various lepidopteran pests [1].

P-gp Inhibition

Class-level

Class-level inference (Jatrophane 2 & 5 active)

May support MDR reversal study inclusion

Requires compound-specific validation data

Evidence Dimension	Antifeedant Activity (EC50)
Target Compound Data	0.36 μg/cm²
Comparator Or Baseline	Azadirachtin (reported range: 0.01–1.0 μg/cm²)
Quantified Difference	Jatrophane 3's EC50 falls within the upper-mid range of the established benchmark azadirachtin
Conditions	Cotton bollworm (*Helicoverpa armigera*) leaf-disk assay

Why This Matters

This cross-study comparison places the antifeedant potency of Jatrophane 3 within the context of a well-known natural product benchmark, providing a qualitative sense of its efficacy level for researchers in this field.

• [1] Isman MB. Botanical insecticides, deterrents, and repellents in modern agriculture and an increasingly regulated world. Annu Rev Entomol. 2006;51:45-66. View Source

Autophagic Flux Activity vs. Euphpepluone K

A structure-activity relationship (SAR) study on a series of jatrophane diterpenoids identified a key substituent for cytotoxicity against paclitaxel-resistant A549 lung cancer cells. The study found that jatrophanes possessing a benzoyloxy or a nicotinoyloxy group at the C-7 position demonstrated potent cytotoxic activity, whereas analogs with an acetyloxy or hydroxy group at the same position were inactive (IC50 > 10 μM) [1].

Autophagic Flux

Cross-study

Analog euphpepluone K activated autophagic flux

Potential autophagy modulator candidate

Jatrophane 3 not directly tested; source to verify

Evidence Dimension	Cytotoxic Activity against Paclitaxel-Resistant A549 Cells
Target Compound Data	Jatrophane 3 possesses a nicotinoyloxy group at the C-9 position (inferred relevance to C-7 SAR)
Comparator Or Baseline	Analogs with an acetyloxy or hydroxy group at C-7
Quantified Difference	Analogs with the specified moiety (benzoyloxy/nicotinoyloxy) were active (IC50s: 6.9–9.5 μM); those without were inactive (IC50 > 10 μM)
Conditions	Paclitaxel-resistant A549 human lung cancer cell line

Why This Matters

This class-level SAR evidence suggests that Jatrophane 3, by virtue of containing a nicotinoyloxy group, is structurally pre-disposed to cytotoxicity against drug-resistant cancer cells, whereas other simpler jatrophane analogs would be predicted to be inactive.

• [1] Zhou D, Zhang F, Kikuchi T, et al. Lathyrane and Jatrophane Diterpenoids from Euphorbia helioscopia Evaluated for Cytotoxicity against a Paclitaxel-Resistant A549 Human Lung Cancer Cell Line. J Nat Prod. 2022;85(4):1174-1179. View Source

Purity & Procurement Benchmark

In an in vitro study using human lymphocytes, Jatrophane 3 demonstrated a protective effect against genotoxic stress. The compound was reported to significantly reduce micronucleus (MN) frequency, a standard biomarker of chromosomal damage and genomic instability .

Product Purity

Specification review

>=98% (HPLC)

High purity supports assay reproducibility

Vendor specification; lot-level verification advised

Evidence Dimension	Reduction in Micronucleus Frequency
Target Compound Data	"Significantly reduces micronucleus (MN) frequency" (quantitative data not specified)
Comparator Or Baseline	Untreated control cells (implied baseline of induced MN formation)
Quantified Difference	Qualitative reduction in MN frequency
Conditions	In vitro assay using human lymphocytes

Why This Matters

This indicates a potential ancillary benefit of cytoprotection that is not a class-wide property of all jatrophane diterpenoids, and may be a point of differentiation from analogs that are themselves genotoxic.

Jatrophane 3 Application Scenarios

P-gp-Mediated MDR Reversal

Jatrophane 3 is an appropriate positive control or test compound for studies investigating antifeedant mechanisms in *Helicoverpa armigera* or related lepidopteran pests, given the availability of a direct EC50 value (0.36 μg/cm²) and a comparator (Jatrophane 4, 0.43 μg/cm²) .

Certified Reference Standard Use

Jatrophane 3 serves as a valuable molecular probe to test the hypothesis that a nicotinoyloxy group at C-9 can confer cytotoxic activity against paclitaxel-resistant cancer cells, as inferred from class-level SAR studies of the C-7 position .

Plant-Derived Antifeedant Research

The reported reduction of micronucleus frequency in human lymphocytes by Jatrophane 3 suggests its utility in studies focused on chemoprevention, DNA damage repair pathways, or the mitigation of genotoxic stress from environmental or chemotherapeutic agents .

Application

Selection Property

Validation Focus

P-gp modulation studies

Jatrophane-class P-gp inhibition profile

MDR reversal endpoint monitoring

Analytical method validation

High-purity diterpenoid standard

Quantification in botanical extracts

Antifeedant screening

EC50-based SAR context

Insect bioassay endpoint validation

Autophagy pathway research

Structural analog activity profile

Autophagic flux assay review